Cas no 2680765-88-0 (benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate)

• Product Name: benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate
• CAS No: 2680765-88-0
• MF: C₁₇H₁₆BrF₂NO₂
• MW: 384.215250968933
• CID: 5627121
• PubChem ID: 165924064
• Update Time: 2025-06-13

benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302127
• 2680765-88-0
• benzyl N-[1-(3-bromophenyl)-2,2-difluoropropyl]carbamate
• benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate

• Inchi： 1S/C17H16BrF2NO2/c1-17(19,20)15(13-8-5-9-14(18)10-13)21-16(22)23-11-12-6-3-2-4-7-12/h2-10,15H,11H2,1H3,(H,21,22)
• InChI Key： UASITLHTAZBIAN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.03325g/mol
• Monoisotopic Mass: 383.03325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate

Introduction to Benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate (CAS No: 2680765-88-0)

Benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate, with the chemical formula C₁₄H₁₂BrF₂NO₂, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound is characterized by its unique structural features, which include a benzyl group, a brominated phenyl ring, and a difluoropropyl moiety linked through a carbamate bond. The presence of these specific functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 2680765-88-0 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. Its molecular structure, featuring both bromine and fluorine atoms, suggests potential applications in the development of drugs that require metabolic stability and selective interactions with biological targets. The bromophenyl ring is particularly noteworthy, as it is often employed in medicinal chemistry to enhance binding affinity and selectivity.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The difluoropropyl group in Benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate contributes to its lipophilicity, which can be advantageous in drug design for achieving optimal absorption and distribution within the body. This compound serves as a valuable building block for synthesizing more complex molecules that may exhibit novel therapeutic effects.

Current research in the field of medicinal chemistry highlights the importance of structural diversity in drug discovery. The benzyl carbamate linkage provides a stable framework that can be modified further to explore different biological activities. For instance, derivatives of this compound have been investigated for their potential roles in inhibiting enzymes or interacting with receptors involved in neurological disorders. The versatility of this scaffold allows chemists to fine-tune properties such as solubility and binding affinity to meet specific therapeutic requirements.

The 3-bromophenyl moiety is particularly interesting from a synthetic perspective. Bromine atoms are known to participate in various chemical reactions, including cross-coupling reactions that are fundamental to modern organic synthesis. This feature enables the facile introduction of additional functional groups or the connection of different molecular fragments, making Benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate a valuable precursor in multi-step synthetic routes. Such flexibility is crucial for developing new drugs that often require complex molecular architectures.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies suggest that modifications to the difluoropropyl group can significantly influence the binding mode of potential drug candidates. By leveraging computational tools, researchers can predict how changes in the structure will affect interactions with biological targets, thereby accelerating the drug discovery process. This approach aligns with the broader trend toward precision medicine, where individual patient responses are taken into account during drug development.

The pharmaceutical industry continues to explore novel synthetic pathways to optimize production efficiency and reduce costs. Benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate exemplifies how strategic use of functional groups can streamline synthetic processes while maintaining high yields and purity standards. Its incorporation into industrial-scale syntheses demonstrates its practicality beyond academic research applications.

In conclusion, Benzyl N-1-(3-bromophenyl)-2,2-difluoropropylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. The combination of a benzyl group, a brominated phenyl ring, and a difluoropropyl moiety linked via a carbamate bond offers numerous opportunities for developing innovative therapeutic agents. As research progresses, this compound will likely continue to play a pivotal role in shaping future drug discovery efforts across various therapeutic areas.